Cas no 86786-39-2 (Fluoro 2-Deoxy-2-fluoro-3,4,6-tri-O-acetyl-D-glucose)

• Product Name: Fluoro 2-Deoxy-2-fluoro-3,4,6-tri-O-acetyl-D-glucose
• CAS No: 86786-39-2
• MF: C₁₂H₁₆F₂O₇
• MW: 310.248051643372
• CID: 708584
• PubChem ID: 54177387
• Update Time: 2025-10-28

Fluoro 2-Deoxy-2-fluoro-3,4,6-tri-O-acetyl-D-glucose Chemical and Physical Properties

Names and Identifiers

• Fluoro 2-Deoxy-2-fluoro-3,4,6-tri-O-acetyl-D-glucose
• 3,4,6-TRI-O-ACETYL-2-AZIDO-2-DEOXY-D-GALACTOSE
• 3,4,6-TRI-O-ACETYL-2-DEOXY-2-FLUORO-D-GLUCOPYRANOSYL FLUORIDE
• D-Glucopyranosylfluoride, 2-deoxy-2-fluoro-, triacetate (9CI)
• 1,2-O-ISOPROPYLIDENE-SS-D-FRUCTOFURANOSE 3,4,6-TRIACETATE
• [(2R,3R,4S,5R)-3,4-diacetyloxy-5,6-difluorooxan-2-yl]methyl acetate
• 3,4,6-tri-O-acetyl-2-desoxy-2-fluoro-d-glucopyranosyl fluoride
• 86786-39-2

• Inchi： 1S/C12H16F2O7/c1-5(15)18-4-8-10(19-6(2)16)11(20-7(3)17)9(13)12(14)21-8/h8-12H,4H2,1-3H3/t8-,9-,10-,11-,12?/m1/s1
• InChI Key： OZIWIFNLCSFOGJ-PRFVCTMUSA-N
• SMILES： F[C@H]1C(O[C@H](COC(C)=O)[C@H]([C@@H]1OC(C)=O)OC(C)=O)F

Computed Properties

• Exact Mass: 310.08600
• Monoisotopic Mass: 310.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 88.1A^2

Experimental Properties

• Melting Point: 75-80°C
• PSA: 88.13000
• LogP: 0.44540

Additional information on Fluoro 2-Deoxy-2-fluoro-3,4,6-tri-O-acetyl-D-glucose

Introduction to Fluoro 2-Deoxy-2-fluoro-3,4,6-tri-O-acetyl-D-glucose (CAS No. 86786-39-2)

Fluoro 2-Deoxy-2-fluoro-3,4,6-tri-O-acetyl-D-glucose, identified by the Chemical Abstracts Service Number (CAS No.) 86786-39-2, is a fluorinated glycoside derivative with significant applications in the field of medicinal chemistry and synthetic biology. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural properties and biological activities. The introduction of fluorine atoms into the glucose backbone confers distinct chemical and biological characteristics, making it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of Fluoro 2-Deoxy-2-fluoro-3,4,6-tri-O-acetyl-D-glucose is characterized by the presence of three acetyl groups at the 3, 4, and 6 positions of the glucose ring, which modulate its reactivity and solubility. Additionally, the introduction of a second fluorine atom at the 2-deoxy position enhances its metabolic stability and bioavailability. These modifications make it an attractive intermediate in the synthesis of more complex glycosidic compounds, which are prevalent in natural products and pharmaceuticals.

In recent years, there has been a growing interest in fluorinated sugars due to their role as key pharmacophores in drug design. The fluorine atom can influence both the physical properties and the biological activity of a molecule by affecting hydrogen bonding, lipophilicity, and metabolic pathways. For instance, fluoro-modified sugars have been shown to exhibit enhanced binding affinity to biological targets compared to their non-fluorinated counterparts. This has led to their incorporation into various therapeutic classes, including antiviral, anticancer, and anti-inflammatory agents.

Fluoro 2-Deoxy-2-fluoro-3,4,6-tri-O-acetyl-D-glucose has been extensively studied for its potential as a building block in glycoscience research. Its acetylated form improves its stability during storage and handling, making it a convenient reagent for synthetic chemists. The compound has been utilized in the development of novel carbohydrate-based drugs that target specific enzymes or receptors involved in disease pathways. For example, fluorinated sugars have demonstrated promising results in inhibiting enzymes such as hexokinase and glucokinase, which are implicated in glucose metabolism disorders.

The pharmaceutical industry has leveraged the unique properties of Fluoro 2-Deoxy-2-fluoro-3,4,6-tri-O-acetyl-D-glucose to create innovative drug candidates. Researchers have explored its use in designing vaccines and immunomodulators by incorporating it into glycoconjugates that enhance immune responses. Additionally, its structural features have been exploited in the development of prodrugs that release active pharmaceutical ingredients under specific physiological conditions. This adaptability underscores its versatility as a synthetic intermediate.

Recent advancements in synthetic methodologies have further expanded the applications of Fluoro 2-Deoxy-2-fluoro-3,4,6-tri-O-acetyl-D-glucose. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic glycosylation have enabled the efficient construction of complex fluorinated glycosides. These methods have opened new avenues for drug discovery by allowing chemists to access previously inaccessible molecular architectures. The compound’s role as a precursor in these reactions highlights its importance in modern synthetic organic chemistry.

The biological activity of Fluoro 2-Deoxy-2-fluoro-3,4,6-tri-O-acetyl-D-glucose has been investigated in various preclinical models. Studies have revealed its potential as an inhibitor of bacterial infections by interfering with bacterial cell wall synthesis. The fluorine atoms enhance its interaction with bacterial enzymes involved in peptidoglycan biosynthesis, leading to reduced pathogenicity. Furthermore, its derivatives have shown promise in targeting viral proteases and integrases, contributing to antiviral therapies.

The chemical stability and solubility profile of this compound make it an excellent candidate for formulation into pharmaceutical products. Its acetylated form enhances its compatibility with other excipients commonly used in drug formulations. This property is particularly important for oral medications where solubility can impact bioavailability. Researchers are exploring ways to optimize delivery systems that leverage the unique characteristics of Fluoro 2-Deoxy-2-fluoro-3,4,6-tri-O-acetyl-D-glucose.

In conclusion, Fluoro 2-Deoxy-2-fluoro-3,4,6-tri-O-acetyl-D-glucose (CAS No. 86786-39-2) is a multifaceted compound with broad applications in medicinal chemistry and synthetic biology. Its structural features enable it to serve as a versatile intermediate for drug development while exhibiting distinct biological activities. As research continues to uncover new synthetic methods and therapeutic applications, this compound is poised to play an increasingly significant role in addressing global health challenges.